1-(1-Methylpiperidin-4-yl)-3-prop-2-enylurea
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Description
1-(1-Methylpiperidin-4-yl)-3-prop-2-enylurea is a useful research compound. Its molecular formula is C10H19N3O and its molecular weight is 197.282. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Analysis
The compound 1-(1-Methylpiperidin-4-yl)-3-prop-2-enylurea and its derivatives have been studied extensively in the context of chemical synthesis and analysis. Research reveals the synthesis of various derivatives, particularly focusing on the antibacterial properties and structure-activity relationships. For instance, Aziz‐ur‐Rehman et al. (2017) synthesized 1-(4-{[(5-substituted-1,3,4-oxadiazol-2-yl)thio]methyl}benzene sulfonyl)-4-methylpiperidine derivatives, showcasing their antibacterial potential Aziz‐ur‐Rehman et al., 2017. Similarly, Alvarez-Ibarra et al. (2010) and Berardi et al. (2005) contributed to the synthesis and structural analysis of similar compounds, highlighting their potential in creating impactful chemical entities Alvarez-Ibarra et al., 2010; Berardi et al., 2005.
Pharmacological Applications
Various derivatives of this compound have been explored for their pharmacological potential. Research by Bautista-Aguilera et al. (2014) and Jørgensen et al. (2013) introduced compounds acting as cholinesterase and monoamine oxidase inhibitors, and α₁-adrenoceptor ligands, respectively. These compounds are significant for their potential in treating neurological disorders and exploring new pathways in psychiatric medication Bautista-Aguilera et al., 2014; Jørgensen et al., 2013.
Biological and Enzymatic Activity
The compound and its derivatives have also been studied for their biological and enzymatic activities. Klun et al. (2000) and Rehman et al. (2019) explored the repellent efficacy against blood-feeding arthropods and antibacterial activity, respectively. These studies contribute to understanding the compound's potential in public health applications, especially in vector control and infectious disease mitigation Klun et al., 2000; Rehman et al., 2019.
Properties
IUPAC Name |
1-(1-methylpiperidin-4-yl)-3-prop-2-enylurea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3O/c1-3-6-11-10(14)12-9-4-7-13(2)8-5-9/h3,9H,1,4-8H2,2H3,(H2,11,12,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPORILNRVUECKG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)NC(=O)NCC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.